Rac trans-Lafutidine

• CAS No.: 118288-08-7
• Product Name: Rac trans-Lafutidine
• Molecular Formula: C22H29N3O4S
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 2-(furan-2-ylmethylsulfinyl)-N-[(Z)-4-[4-(piperidin-1-ylmethyl)pyridin-2-yl]oxybut-2-enyl]acetamide
• Standard InChI: InChI=1S/C22H29N3O4S/c26-21(18-30(27)17-20-7-6-14-28-20)23-9-2-5-13-29-22-15-19(8-10-24-22)16-25-11-3-1-4-12-25/h2,5-8,10,14-15H,1,3-4,9,11-13,16-18H2,(H,23,26)/b5-2-
• Standard InChIKey: KMZQAVXSMUKBPD-UHFFFAOYSA-N
• Isomeric SMILES: C1CCN(CC1)CC2=CC(=NC=C2)OC/C=C\CNC(=O)CS(=O)CC3=CC=CO3
• SMILES: C1CCN(CC1)CC2=CC(=NC=C2)OCC=CCNC(=O)CS(=O)CC3=CC=CO3
• Canonical SMILES: C1CCN(CC1)CC2=CC(=NC=C2)OCC=CCNC(=O)CS(=O)CC3=CC=CO3
• Appearance: pale-yellow crystals
• Melting Point: 96.0-99.0°C
• Description: Lafutidine, also known as protecadin or FRG 8813, belongs to the class of organic compounds known as alkyl aryl ethers. These are organic compounds containing the alkyl aryl ether functional group with the generic formula R-O-R' , where R is an alkyl group and R' is an aryl group. Lafutidine is considered to be a practically insoluble (in water) and relatively neutral molecule. In humans, lafutidine is involved in the lafutidine H2-antihistamine action pathway.; Lafutidine is an organic molecular entity.; Lafutidine has been investigated in Peptic Ulcer, Community-acquired Pneumonia, and Gastroesophageal Reflux Disease (GERD).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: FRG 8813; FRG-8813; lafutidine; N-(4-(4-piperidinylmethyl)pyridyl-2-oxy)-(Z)-butenyl-2-(furfurylsulfinyl)acetamide; N-(4-(4-piperidinylmethyl)pyridyl-2-oxy)butenyl-2-(furfurylsulfinyl)acetamide
• PubChem Compound: 5282136
• Last Modified: Nov 11 2021